1-(1-benzofuran-2-ylmethyl)-4-(2-methoxyphenoxy)piperidine-4-carboxylic acid

• IUPAC Name: 1-(1-benzofuran-2-ylmethyl)-4-(2-methoxyphenoxy)piperidine-4-carboxylic acid
• InChI: InChI=1S/C22H23NO5/c1-26-19-8-4-5-9-20(19)28-22(21(24)25)10-12-23(13-11-22)15-17-14-16-6-2-3-7-18(16)27-17/h2-9,14H,10-13,15H2,1H3,(H,24,25)
• InChI Key: MCSSOLNXMFVXPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2(CCN(CC2)CC3=CC4=CC=CC=C4O3)C(=O)O
• Molecular Formula: C22H23NO5
• Molecular Weight: 381.4 g/mol

Description

1-(1-benzofuran-2-ylmethyl)-4-(2-methoxyphenoxy)piperidine-4-carboxylic acid is a chemical compound with potential applications in various scientific fields. Its complex structure involves several functional groups, including benzofuran, piperidine, and carboxylic acid.

Synthesis Analysis

The synthesis of similar compounds often involves multistep chemical processes. For instance, Gao et al. (2013) describe a synthesis method involving decay-corrected radiochemical yield and specific activity measurements, relevant to the synthesis of structurally related compounds (Gao, Wang, Miller, & Zheng, 2013).

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is typically characterized using various spectroscopic methods. For example, Karthik et al. (2021) used spectroscopic techniques and X-ray diffraction studies to characterize the structure of a related compound (Karthik et al., 2021).

Chemical Reactions and Properties

Compounds like 1-(1-benzofuran-2-ylmethyl)-4-(2-methoxyphenoxy)piperidine-4-carboxylic acid typically undergo various chemical reactions. A study by Mojumdar et al. (2009) explores the synthesis and coordination reactions of benzofuran derivatives, which can provide insights into the reactivity of similar compounds (Mojumdar, Šimon, & Krutošíková, 2009).

Physical Properties Analysis

The physical properties of benzofuran derivatives are often analyzed using thermal and spectroscopic studies. Karthik et al. (2021) conducted thermal, optical, and etching studies to investigate the physical properties of a related compound (Karthik et al., 2021).

Chemical Properties Analysis

Analysis of the chemical properties of such compounds includes studies on their reactivity and stability. The research by Sagaama et al. (2020) on the structural and spectroscopic properties of benzofuran-carboxylic acids derivatives can provide valuable insights into the chemical properties of similar compounds (Sagaama, Noureddine, Brandán, Jarczyk-Jedryka, Flakus, Ghalla, & Issaoui, 2020).